Cas no 56858-70-9 ([1,1'-Biphenyl]-4,4'-diol,2-chloro-)

• Product Name: [1,1'-Biphenyl]-4,4'-diol,2-chloro-
• CAS No: 56858-70-9
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• CID: 374253
• PubChem ID: 134445
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4,4'-diol,2-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diol,2-chloro-
• [1,1-Biphenyl]-4,4-diol,2-chloro-(9CI)
• 3-chloro-4-(4-hydroxyphenyl)phenol
• (1,1'-Biphenyl)-4,4'-diol, 2-chloro-
• 2-Chlorobiphenyl-4,4'-diol
• 2-Chloro-(1,1'-biphenyl)-4,4'-diol
• (1,1-BIPHENYL)-4,4-DIOL, 2-CHLORO-
• CHEBI:34267
• Q27115956
• 4,4'-Dihydroxy-2'-chlorobiphenyl
• UNII-Z9DS45K5U5
• SCHEMBL3684267
• 2-chloro-1,1'-biphenyl-4,4'-diol
• 2-Chloro-4,4'-biphenyldiol
• 2-chloro-4,4'-dihydroxybiphenyl
• 56858-70-9
• 2-chloro-[1,1'-biphenyl]-4,4'-diol
• DTXSID70205388
• NS00005419
• Z9DS45K5U5
• chlorodihydroxybiphenyl

• Inchi： 1S/C12H9ClO2/c13-12-7-10(15)5-6-11(12)8-1-3-9(14)4-2-8/h1-7,14-15H
• InChI Key： SDDOUBZCBHJDLO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 220.02917
• Monoisotopic Mass: 220.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols